N-[2-(2,2-dimethoxyethylsulfamoyl)ethyl]benzamide

• IUPAC Name: N-[2-(2,2-dimethoxyethylsulfamoyl)ethyl]benzamide
• InChI: InChI=1S/C13H20N2O5S/c1-19-12(20-2)10-15-21(17,18)9-8-14-13(16)11-6-4-3-5-7-11/h3-7,12,15H,8-10H2,1-2H3,(H,14,16)
• InChI Key: JEHWMULMEDDVIA-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)CCNC(=O)C1=CC=CC=C1)OC
• Molecular Formula: C13H20N2O5S
• Molecular Weight: 316.38 g/mol

Description

“N-[2-(2,2-dimethoxyethylsulfamoyl)ethyl]benzamide” is a benzamide derivative. Benzamide is an organic compound with the chemical formula of C7H7NO. It is the simplest amide derivative of benzoic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its appearance, density, melting point, boiling point, solubility, and more. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the search results.

Scientific Research Applications

Biological Activity and Medicinal Applications

Benzamide derivatives, including those structurally related to N-[2-(2,2-dimethoxyethylsulfamoyl)ethyl]benzamide, have been explored for their biological activities. For instance, new benzamide derivatives isolated from Limonia acidissima have shown potent inhibitory effects on nitric oxide (NO) production in microglia cells, suggesting potential anti-inflammatory or neuroprotective properties (Ki Hyun Kim et al., 2009). Such findings indicate the relevance of these compounds in the development of treatments for diseases characterized by excessive NO production.

Agrochemical Research

In the agrochemical domain, benzamide derivatives like N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide have been identified as herbicidally active on annual and perennial grasses, demonstrating potential agricultural utility in forage legumes, certain turf grasses, and cultivated crops (K. Viste et al., 1970). This suggests the potential of this compound derivatives in developing new herbicides with specific action modes.

Chemical Synthesis and Material Science

In chemical synthesis, the reactivity of benzamides with catalytic systems has been utilized to achieve selective transformations. For example, the reaction of benzamide with a catalytic mixture in dioxane led to the isolation of N-ethylbenzamide in high yield, showcasing the versatility of benzamide derivatives in organic synthesis and material science applications (Xiang Wang and R. Widenhoefer, 2004).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. Unfortunately, the specific safety and hazards for “N-[2-(2,2-dimethoxyethylsulfamoyl)ethyl]benzamide” are not available in the search results.